TAM Receptor Inhibitor
  • LDC1267
    LDC1267
    • Cat. No.:
    • B608498
    • CAS No.:
    • 1361030-48-9
    • Molecular Formula:
    • C30H26F2N4O5
    • Molecular Weight:
    • 560.5 g/mol
    Description
    LDC-1267 is a TAM family kinase inhibitor (IC50s = 5, 8, and 29 nM for Mer, Tyro3, and Axl, respectively). It is selective for TAM family kinases over a panel of 456 kinases at 1 μM, but does inhibit Met, Aurora...
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  • UNC2541
    UNC2541
    • Cat. No.:
    • B611580
    • CAS No.:
    • Molecular Formula:
    • C24H34FN7O2
    • Molecular Weight:
    • 471.6 g/mol
    Description
    UNC2541 is a potent and MerTK-specific inhibitor that exhibits sub-micromolar inhibitory activity in the cell-based ELISA. In addition, an X-ray structure of MerTK protein in complex with 11 was resolved to show...
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  • UNC4203
    UNC4203
    • Cat. No.:
    • B611583
    • CAS No.:
    • 1818234-19-3
    • Molecular Formula:
    • C30H44N6O
    • Molecular Weight:
    • 504.7 g/mol
    Description
    UNC4203 is a potent and selective MERTK Inhibitor. UNC4203 showed IC50 MerTK=2.4 nM (Ki=0.42 nM);  IC50 Axl = 80 nM (Ki=40.22 nM);  IC50 Tyro3 = 9.1 nM (Ki=3.87 nM). IC50 FLT3 = 39 nM *Ki=16.14 nM). T1...
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  • BMS 777607
    BMS 777607
    • Cat. No.:
    • B1684693
    • CAS No.:
    • 1025720-94-8
    • Molecular Formula:
    • C25H19ClF2N4O4
    • Molecular Weight:
    • 512.9 g/mol
    Description
    N-[4-[(2-amino-3-chloro-4-pyridinyl)oxy]-3-fluorophenyl]-4-ethoxy-1-(4-fluorophenyl)-2-oxo-3-pyridinecarboxamide is an aromatic amide.
    BMS-777607 has been investigated for the basic science of Malignant Solid...
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  • DS-1205b free base
    DS-1205b free base
    • Cat. No.:
    • B10824416
    • CAS No.:
    • Molecular Formula:
    • C41H42FN5O7
    • Molecular Weight:
    • 735.8 g/mol
    Description
    DS-1205b free base is a useful research compound. Its molecular formula is C41H42FN5O7 and its molecular weight is 735.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality DS-1205b free base su...
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  • Adrixetinib
    Adrixetinib
    • Cat. No.:
    • B10856184
    • CAS No.:
    • 2394874-66-7
    • Molecular Formula:
    • C25H24F3N5O5
    • Molecular Weight:
    • 531.5 g/mol
    Description
    Adrixetinib is an orally bioavailable inhibitor of the receptor tyrosine kinases (RTKs) Axl (UFO), Mer, and colony stimulating factor-1 receptor (CSF1R;  CSF-1R;  CD115;  M-CSFR), with potential i...
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  • Axl-IN-7
    Axl-IN-7
    • Cat. No.:
    • B12399295
    • CAS No.:
    • Molecular Formula:
    • C29H26N6O2
    • Molecular Weight:
    • 490.6 g/mol
    Description
    Axl-IN-7 is a useful research compound. Its molecular formula is C29H26N6O2 and its molecular weight is 490.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Axl-IN-7 suitable for many resea...
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  • Gilteritinib d8
    Gilteritinib d8
    • Cat. No.:
    • B12419794
    • CAS No.:
    • Molecular Formula:
    • C29H44N8O3
    • Molecular Weight:
    • 560.8 g/mol
    Description
    Gilteritinib d8 is a useful research compound. Its molecular formula is C29H44N8O3 and its molecular weight is 560.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Gilteritinib d8 suitable ...
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  • UNC5293
    UNC5293
    • Cat. No.:
    • B15544564
    • CAS No.:
    • Molecular Formula:
    • C30H42N6O2
    • Molecular Weight:
    • 518.7 g/mol
    Description
    UNC5293 is a useful research compound. Its molecular formula is C30H42N6O2 and its molecular weight is 518.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality UNC5293 suitable for many researc...
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  • SGI-7079
    SGI-7079
    • Cat. No.:
    • B15579336
    • CAS No.:
    • Molecular Formula:
    • C26H26FN7
    • Molecular Weight:
    • 455.5 g/mol
    Description
    SGI-7079 is a useful research compound. Its molecular formula is C26H26FN7 and its molecular weight is 455.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality SGI-7079 suitable for many resear...
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